Cas no 2256-01-1 (Isovaleraldehyde 2,4-Dinitrophenylhydrazone)

• Product Name: Isovaleraldehyde 2,4-Dinitrophenylhydrazone
• CAS No: 2256-01-1
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• MDL: MFCD00209593
• CID: 257812
• PubChem ID: 9569524
• Update Time: 2025-04-19

Isovaleraldehyde 2,4-Dinitrophenylhydrazone Chemical and Physical Properties

Names and Identifiers

• Butanal, 3-methyl-,2-(2,4-dinitrophenyl)hydrazone
• Isovaleraldehyde 2,4-Dinitrophenylhydrazone
• Isovaleraldehyde (DNPH Derivative)
• Isovaleraldehyde-DNPH
• Isovaleraldehyde-DNPH solution
• (2,4-dinitrophenyl)hydrazone
• 3-methyl-butanal
• 3-methylbutanal (2,4-dinitrophenyl)hydrazone
• I0477
• Isovaleraldehyd-2,4-dinitrophenylhydrazon
• S0705
• Isovaleraldehyde dnp
• Isovaleraldehyde, 2,4-dinitrophenylhydazone
• (1E)-3-Methylbutanal (2,4-dinitrophenyl)hydrazone #
• Butyraldehyde, 3-methyl-, (2,4-dinitrophenyl)hydrazone
• MCWYOPWJODIZJK-UHFFFAOYSA-N
• N-(3-methylbutylideneamino)-2,4-dinitroaniline
• Isovaleraldehyde,4-dinitrophenyl)hydrazone
• MCWYOPWJODIZJK-WUXMJOGZSA-N
• 2256-01-1
• MFCD00209593
• Butanal, 3-methyl-, (2,4-dinitrophenyl)hydrazone
• Isovaleraldehyde (2,4-dinitrophenyl)hydrazone
• NSC-403614
• AKOS025293901
• N-[(E)-3-methylbutylideneamino]-2,4-dinitroaniline
• CAA25601
• NSC403614
• Isovaleraldehyd-2,4-dinitrophenylhydrazone

• MDL： MFCD00209593
• Inchi： 1S/C11H14N4O4/c1-8(2)5-6-12-13-10-4-3-9(14(16)17)7-11(10)15(18)19/h3-4,6-8,13H,5H2,1-2H3/b12-6+
• InChI Key： MCWYOPWJODIZJK-WUXMJOGZSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N/N=C/CC(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 266.10200
• Monoisotopic Mass: 266.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Not determined
• Density: 1.33
• Melting Point: 126.0 to 129.0 deg-C
• Boiling Point: 406°Cat760mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.594
• PSA: 116.03000
• LogP: 4.06620
• Color/Form: 1000 μg/mL in acetonitrile (as the aldehyde equivalent)
• Solubility: Not determined

Isovaleraldehyde 2,4-Dinitrophenylhydrazone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S26; S36; S45; S27; S16; S36/37
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38; R23/24/25; R11; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds